N-allyl-2-((4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide
Overview
Description
Chemical Reactions Analysis
The specific chemical reactions involving “N-allyl-2-((4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide” are not detailed in the available resources .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N-allyl-2-((4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide” are not provided in the available resources .
Scientific Research Applications
Anticonvulsant Activity
Severina et al. (2020) conducted a study on the synthesis, docking study, and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents. Their research focused on synthesizing derivatives by alkylation of 4,6-dimethyl-2thiopyrimidine with α-chloroacetamides. The study evaluated the compounds for their anticonvulsant activity, finding moderate effectiveness in a model of pentylenetetrazole-induced seizures in rats, with one compound significantly extending the latency period and reducing the severity and duration of seizures. The docking study predicted the affinity of these compounds to anticonvulsant biotargets, highlighting the potential of thiopyrimidine derivatives in anticonvulsant therapy (Severina et al., 2020).
Antimicrobial and Antitumor Agents
Research by Aggarwal et al. (2014) focused on the solvent-free synthesis of 1-(4′,6′-dimethylpyrimidin-2′-yl)-5-amino-4H-3-arylpyrazoles and their derivatives as potential antimicrobial and antitumor agents. These compounds showed moderate to significant cytotoxic and antibacterial activity, emphasizing the utility of pyrimidine derivatives in developing new antimicrobial and anticancer therapies (Aggarwal et al., 2014).
Dual Inhibitors of Dihydrofolate Reductase and Thymidylate Synthase
Gangjee et al. (2005) designed and synthesized classical and nonclassical 2-amino-4-oxo-6-substituted thieno[2,3-d]pyrimidines as potential inhibitors of dihydrofolate reductase (DHFR) and thymidylate synthase (TS). These compounds were evaluated as antitumor agents, with one showing potent inhibitory activity against both DHFR and TS, indicating the potential of such compounds in cancer therapy (Gangjee et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-prop-2-enylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2S/c1-4-5-12-9(15)6-17-11-13-8(3)7(2)10(16)14-11/h4H,1,5-6H2,2-3H3,(H,12,15)(H,13,14,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYFILAHCXMPUCM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(NC1=O)SCC(=O)NCC=C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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